N-(5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl)-2-(p-tolylthio)propanamide

• IUPAC Name: N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-(4-methylphenyl)sulfanylpropanamide
• InChI: InChI=1S/C19H19N3O2S2/c1-12-4-10-16(11-5-12)25-13(2)17(23)20-19-22-21-18(26-19)14-6-8-15(24-3)9-7-14/h4-11,13H,1-3H3,(H,20,22,23)
• InChI Key: DVMZFBFCWGEDIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC(C)C(=O)NC2=NN=C(S2)C3=CC=C(C=C3)OC
• Molecular Formula: C19H19N3O2S2
• Molecular Weight: 385.5 g/mol

Description

N-(5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl)-2-(p-tolylthio)propanamide, also known as MTTP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTTP is a thiadiazole derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Antioxidant and Anticancer Activity

Research has revealed that derivatives bearing thiadiazole, triazole, and other heterocyclic moieties exhibit significant antioxidant activity, with some compounds demonstrating greater efficacy than ascorbic acid. These compounds have been tested against various cancer cell lines, including glioblastoma and breast cancer, showing considerable cytotoxicity, which highlights their potential in anticancer therapy (Tumosienė et al., 2020).

Photosensitizers for Photodynamic Therapy

Derivatives have been synthesized that show remarkable potential as Type II photosensitizers in the treatment of cancer through photodynamic therapy. Their high singlet oxygen quantum yield and good fluorescence properties make them suitable for this application, offering a non-invasive treatment option for cancer (Pişkin, Canpolat, & Öztürk, 2020).

Nematocidal Activity

Novel derivatives containing 1,2,4-oxadiazole and 1,3,4-thiadiazole amide groups have shown promising nematocidal activity against Bursaphelenchus xylophilus, a significant pest. These compounds offer potential as lead compounds for developing new nematicides (Liu, Wang, Zhou, & Gan, 2022).

Antibacterial and Antifungal Agents

Some synthesized derivatives have shown excellent antibacterial and antifungal activities, rivaling or even surpassing standard agents like Ampicillin and Flucanazole. This highlights their potential as new antimicrobial agents (Helal, Abbas, Salem, Farag, & Ammar, 2013).

Antitumor Agents

Derivatives have been designed and synthesized with significant antitumor activities, particularly against breast cancer and normal human cell lines. This research underscores the potential for developing new antitumor agents based on these compounds (Chandra Sekhar, Venkata Rao, Tejeswara Rao, Lav Kumar, & Jha, 2019).